Cas no 1824388-97-7 (3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine)

• Product Name: 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine
• CAS No: 1824388-97-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5950299
• PubChem ID: 165665396
• Update Time: 2025-06-11

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1824388-97-7
• 3-(2,3-dihydro-1,4-benzodioxin-2-yl)pyrrolidine
• EN300-1829518
• 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine

• Inchi： 1S/C12H15NO2/c1-2-4-11-10(3-1)14-8-12(15-11)9-5-6-13-7-9/h1-4,9,12-13H,5-8H2
• InChI Key： VBGDHSJUMQZRFD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C1CNCC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine

Introduction to 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine (CAS No. 1824388-97-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine, identified by the CAS number 1824388-97-7, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a fused benzodioxin ring system linked to a pyrrolidine moiety, a structural motif that has garnered considerable attention due to its unique electronic and steric properties. The benzodioxin ring, also known as an oxygenated phenanthrene derivative, is known for its role in various biological processes, while the pyrrolidine ring contributes to the molecule's flexibility and potential for further derivatization.

In recent years, the exploration of such hybrid structures has intensified, driven by their ability to mimic natural products and exhibit novel pharmacological activities. The 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine scaffold has been investigated for its potential in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Its dual functionality allows for selective interactions with target proteins, making it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its structural versatility. The benzodioxin core can be further functionalized to introduce additional substituents that enhance binding affinity or alter metabolic stability. Similarly, the pyrrolidine ring can be modified to improve solubility or bioavailability. Such modifications are crucial in the development of lead compounds that can transition from preclinical studies to clinical trials. Recent advances in computational chemistry have enabled researchers to predict the binding modes of these compounds with high precision, facilitating the design of optimized derivatives.

The 1824388-97-7 identifier ensures unambiguous recognition in scientific literature and patent databases, underscoring the importance of standardized nomenclature in chemical research. This compound has been the subject of several publications exploring its interactions with enzymes and receptors. For instance, studies have demonstrated its potential as a kinase inhibitor by competing with ATP binding sites on target enzymes. Such findings are particularly relevant given the therapeutic importance of kinase inhibitors in treating cancers and inflammatory diseases.

Another area where 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine has shown promise is in the modulation of neurotransmitter systems. The benzodioxin moiety is structurally related to molecules that influence GABAergic signaling, which is critical for regulating anxiety and seizures. Preliminary experiments suggest that derivatives of this compound may exhibit anxiolytic effects without the side effects associated with traditional benzodiazepines. This opens up new avenues for treating neurological disorders while minimizing unwanted pharmacological effects.

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecules. The key steps typically include cyclization reactions to form the benzodioxin ring followed by nucleophilic substitution to introduce the pyrrolidine unit. Advances in catalytic methods have made these synthetic routes more efficient and scalable, reducing costs and improving yields. Such improvements are essential for translating laboratory discoveries into commercially viable products.

From a computational perspective, molecular modeling techniques have been instrumental in understanding the behavior of this compound in biological systems. Docking studies have revealed that small changes in the substitution pattern can significantly alter binding affinity and selectivity. For example, replacing a hydrogen atom on the pyrrolidine ring with a halogen atom can enhance interactions with specific protein targets. These insights are guiding medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

The potential applications of 1824388-97-7 extend beyond traditional drug discovery into agrochemicals and materials science. The unique electronic properties of benzodioxin derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (LEDs). Researchers are exploring ways to incorporate these motifs into polymers that exhibit enhanced stability or conductivity under various environmental conditions.

In conclusion,3-(2,3-Dihydro-1,4-benzodioxin-2-yl)pyrrolidine represents a versatile scaffold with broad applications across multiple disciplines. Its structural features offer opportunities for developing novel therapeutics while also serving as a platform for innovative materials research. As scientific understanding continues to evolve,CAS No 1824388-97-7 will undoubtedly play a pivotal role in shaping future advancements in chemical biology and beyond.